N-[4-[(E)-2-cyano-3-oxo-3-pyrrolidin-1-ylprop-1-enyl]phenyl]-4-hydroxy-3-nitrobenzenesulfonamide

• IUPAC Name: N-[4-[(E)-2-cyano-3-oxo-3-pyrrolidin-1-ylprop-1-enyl]phenyl]-4-hydroxy-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H18N4O6S/c21-13-15(20(26)23-9-1-2-10-23)11-14-3-5-16(6-4-14)22-31(29,30)17-7-8-19(25)18(12-17)24(27)28/h3-8,11-12,22,25H,1-2,9-10H2/b15-11+
• InChI Key: ZCYUNWJQPVNLEC-RVDMUPIBSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C(=CC2=CC=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)O)[N+](=O)[O-])C#N
• Isomeric SMILES: C1CCN(C1)C(=O)/C(=C/C2=CC=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)O)[N+](=O)[O-])/C#N
• Molecular Formula: C20H18N4O6S
• Molecular Weight: 442.4 g/mol

Description

The compound “N-[4-[(E)-2-cyano-3-oxo-3-pyrrolidin-1-ylprop-1-enyl]phenyl]-4-hydroxy-3-nitrobenzenesulfonamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The molecule also contains phenyl groups, which are cyclic groups of atoms with the formula C6H5.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, phenyl groups, and various functional groups including cyano, oxo, hydroxy, and nitro groups. The exact arrangement of these groups in the molecule would determine its three-dimensional structure and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the pyrrolidine ring might undergo reactions such as ring-opening or substitution. The phenyl groups might participate in electrophilic aromatic substitution reactions. The cyano and oxo groups could be involved in addition or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, its solubility would depend on the polarity of its functional groups. Its melting and boiling points would depend on the strength of the intermolecular forces in the compound.

Scientific Research Applications

Anticancer Properties

• Researchers have explored its potential as a chemotherapeutic agent, particularly against solid tumors. .

Anti-Inflammatory Effects

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Neuroprotective Applications

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Antibacterial Activity

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Polymer Flooding in Oil Recovery

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Photodynamic Therapy (PDT)

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it might interact with biological targets in the body to exert its effects. The exact mechanism would depend on the structure of the compound and the nature of its target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. For example, if it’s a drug, it might have side effects or toxicities at high doses.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, properties, and potential applications. For example, if it shows promising biological activity, it could be developed into a new drug. Alternatively, if it has interesting chemical properties, it could be used as a building block in the synthesis of other complex molecules.